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Compound of Interest

Compound Name: 5-Quinolinecarboxylic acid

Cat. No.: B1296838 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 5-Quinolinecarboxylic acid, including detailed operational and disposal plans to

foster a secure research environment.

Chemical and Physical Properties

5-Quinolinecarboxylic acid is a solid, appearing as a white to pale reddish-gray crystal or

powder.[1] It has a melting point of 342°C.[1]

Property Value

Chemical Formula C10H7NO2[1]

CAS Number 7250-53-5[1]

Molecular Weight 173.17 g/mol

Physical State (20°C) Solid (Crystal - Powder)[1]

Color White - Pale reddish gray[1]

Melting Point 342°C[1]
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5-Quinolinecarboxylic acid is classified as a substance that causes skin irritation (H315) and

serious eye irritation (H319).[1][2] Therefore, adherence to proper PPE protocols is critical.

Hazard GHS Classification Required PPE

Skin Irritation Category 2
Protective gloves (Nitrile or

Butyl rubber recommended)[3]

Eye Irritation Category 2A

Safety glasses with side-

shields or goggles. A face

shield is required if there is a

risk of splashing.[1][2][3][4]

Inhalation of Dust -

Dust respirator (NIOSH-

approved N95 or higher)[1][2]

[3]

General Handling -

Protective clothing (lab coat or

disposable gown), and

protective boots if the situation

requires.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Quinolinecarboxylic acid is crucial to minimize exposure

and ensure safety.

Preparation and Engineering Controls:

Work in a well-ventilated area.[5] The use of a chemical fume hood or a closed system

with local exhaust is strongly recommended to prevent dust dispersion.[2]

Ensure that a safety shower and eyewash station are readily accessible.[6]

Before starting, inspect all PPE for integrity.

Donning PPE:

Put on a lab coat or gown.
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Fit your dust respirator.

Wear safety goggles and a face shield if necessary.

Put on chemical-resistant gloves.

Handling the Compound:

Minimize the generation of dust when handling the solid material.[5]

If transferring the powder, use a scoop or spatula and avoid pouring, which can create

airborne dust.

For creating solutions, add the solid to the solvent slowly to prevent splashing.

Post-Handling:

Wash hands and face thoroughly after handling.[1][2]

Carefully remove and dispose of single-use PPE.

Clean all contaminated surfaces and equipment.

Emergency First Aid Procedures

In case of accidental exposure, immediate action is necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://assets.greenbook.net/M102196.pdf
https://www.tcichemicals.com/BE/en/sds/Q0089_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/Q0090_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin

irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do.[1] Continue rinsing.[1] If eye irritation

persists, get medical advice.[1]

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[1] If you

feel unwell, seek medical attention.[6]

Ingestion

Rinse mouth with water.[6] Do not induce

vomiting. Seek medical attention if you feel

unwell.

Disposal Plan

Proper disposal of 5-Quinolinecarboxylic acid and its containers is essential to prevent

environmental contamination.

Waste Collection:

Collect waste material in a designated, airtight, and clearly labeled container.[2]

Do not mix with other waste streams unless compatible.

Disposal Method:

Disposal should be carried out by a licensed professional waste disposal service.

One possible method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Always observe all federal, state, and local environmental regulations.[2]
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Contaminated Materials:

Any materials that have come into contact with 5-Quinolinecarboxylic acid, such as PPE

and lab supplies, should be treated as chemical waste and disposed of accordingly.

Workflow for Handling 5-Quinolinecarboxylic Acid
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Caption: A flowchart outlining the key stages of safely handling 5-Quinolinecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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